Cas no 105808-11-5 (2H-1,4-Benzoxazin-3(4H)-one, 7-isothiocyanato-2-(1-methylethyl)-)

• Product Name: 2H-1,4-Benzoxazin-3(4H)-one, 7-isothiocyanato-2-(1-methylethyl)-
• CAS No: 105808-11-5
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 1161208
• Update Time: 2024-07-26

2H-1,4-Benzoxazin-3(4H)-one, 7-isothiocyanato-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 7-isothiocyanato-2-(1-methylethyl)-

• Inchi： 1S/C12H12N2O2S/c1-7(2)11-12(15)14-9-4-3-8(13-6-17)5-10(9)16-11/h3-5,7,11H,1-2H3,(H,14,15)
• InChI Key： ANWWUANWRWVPRH-UHFFFAOYSA-N
• SMILES： O1C2=CC(N=C=S)=CC=C2NC(=O)C1C(C)C

Computed Properties

• Exact Mass: 248.06206

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 445.0±45.0 °C(Predicted)
• PSA: 50.69
• pka: 11.79±0.40(Predicted)